Cas no 1597277-46-7 (Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-)

• Product Name: Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-
• CAS No: 1597277-46-7
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5296016
• Update Time: 2025-10-29

Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-

• Inchi： 1S/C7H14N2O2/c1-6(10)9-5-7(11)2-3-8-4-7/h8,11H,2-5H2,1H3,(H,9,10)
• InChI Key： WIISGFRTAJLHDI-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCNC1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-

Comprehensive Overview of Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- (CAS No. 1597277-46-7)

Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- (CAS No. 1597277-46-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a pyrrolidine ring and an acetamide moiety, is widely studied for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, given its ability to modulate biological pathways.

The growing interest in Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- is reflected in the increasing number of scientific publications and patent filings related to its use. One of the key reasons for its popularity is its versatility in forming hydrogen bonds, which makes it a valuable intermediate in the design of small-molecule inhibitors and enzyme modulators. Recent studies have explored its potential in targeting neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

From a synthetic chemistry perspective, CAS No. 1597277-46-7 is often highlighted for its stability and solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its hydroxyl group and pyrrolidine ring provide reactive sites for further functionalization, enabling researchers to tailor its properties for specific applications. This adaptability has made it a subject of interest in high-throughput screening and combinatorial chemistry, where rapid optimization of lead compounds is essential.

In the context of drug discovery, Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- has been investigated for its potential to interact with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets in treating conditions like chronic pain and inflammation. The compound’s ability to cross the blood-brain barrier has also sparked interest in its use for central nervous system (CNS) therapies, a hot topic in modern pharmacology.

Another area of exploration is the compound’s role in green chemistry and sustainable synthesis. With the pharmaceutical industry increasingly focusing on eco-friendly processes, researchers are evaluating how CAS No. 1597277-46-7 can be incorporated into catalytic systems or biodegradable formulations. This aligns with broader societal concerns about environmental impact and the demand for sustainable drug development practices.

Beyond its pharmaceutical applications, Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- has potential uses in material science, particularly in the development of smart polymers and biocompatible coatings. Its structural features make it a candidate for creating materials with tailored mechanical and thermal properties, which are highly sought after in industries ranging from medical devices to electronics.

In summary, Acetamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- (CAS No. 1597277-46-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to cutting-edge research areas such as drug discovery, green chemistry, and material science ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is likely to play an even greater role in addressing some of the most pressing challenges in modern science and technology.